Cas no 52093-42-2 (1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one)
52093-42-2 structure
Product Name:1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one
CAS No:52093-42-2
MF:C9H11NO2
MW:165.189142465591
CID:375776
PubChem ID:3024111
Update Time:2025-04-19
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3-hydroxyphenyl)-2-(methylamino)-
- 1-(3-hydroxyphenyl)-2-(methylamino)Ethanone
- 1-METHYLAMINO-3'-HYDROXYACETOPHENONE
- AC1MIFTQ
- Acetophenone, 3'-hydroxy-2-methylamino-
- Phenylephrine hydrochloride specified impurity C [EP]
- Phenylephrine specified impurity C [EP]
- Phenylephrone
- SureCN1274658
- UNII-Y4FM912JTR
- 1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one
- PHENYLEPHRINE HYDROCHLORIDE IMPURITY C [EP IMPURITY]
- Q27294250
- FT-0758743
- EN300-1852768
- Ethanone, 1-(3-hydroxyphenyl)-2-(methylamino)-
- SCHEMBL1274658
- Y4FM912JTR
- PHENYLEPHRINE IMPURITY C [EP IMPURITY]
- AKOS022636980
- Acetophenone,3'-hydroxy-2-methylamino- (6CI); Phenylephrone
- 52093-42-2
-
- Inchi: 1S/C9H11NO2/c1-10-6-9(12)7-3-2-4-8(11)5-7/h2-5,10-11H,6H2,1H3
- InChI Key: BDLRAEZKFVYJPW-UHFFFAOYSA-N
- SMILES: O=C(CNC)C1C=CC=C(C=1)O
Computed Properties
- Exact Mass: 165.07903
- Monoisotopic Mass: 165.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 159
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Color/Form: Not available
- Density: 1.141
- Boiling Point: 331.2°C at 760 mmHg
- Flash Point: 154.1°C
- Refractive Index: 1.554
- PSA: 49.33
- Solubility: Not available
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1852768-0.05g |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one |
52093-42-2 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1852768-0.1g |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one |
52093-42-2 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1852768-0.25g |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one |
52093-42-2 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1852768-0.5g |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one |
52093-42-2 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1852768-1.0g |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one |
52093-42-2 | 1g |
$1214.0 | 2023-06-03 | ||
| Enamine | EN300-1852768-2.5g |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one |
52093-42-2 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1852768-5.0g |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one |
52093-42-2 | 5g |
$3520.0 | 2023-06-03 | ||
| Enamine | EN300-1852768-10.0g |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one |
52093-42-2 | 10g |
$5221.0 | 2023-06-03 | ||
| Enamine | EN300-1852768-1g |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one |
52093-42-2 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1852768-5g |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one |
52093-42-2 | 5g |
$2650.0 | 2023-09-18 |
1-(3-hydroxyphenyl)-2-(methylamino)ethan-1-one Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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